1-Benzyl-8-bromo-7-(4-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
1-Benzyl-8-bromo-7-(4-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331840-00-7
VCID:
VC0404533
InChI:
InChI=1S/C20H16BrClN4O2/c1-24-17-16(18(27)26(20(24)28)12-13-5-3-2-4-6-13)25(19(21)23-17)11-14-7-9-15(22)10-8-14/h2-10H,11-12H2,1H3
SMILES:
CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)Br)CC4=CC=C(C=C4)Cl
Molecular Formula:
C20H16BrClN4O2
Molecular Weight:
459.7g/mol
1-Benzyl-8-bromo-7-(4-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331840-00-7
Main Products
VCID: VC0404533
Molecular Formula: C20H16BrClN4O2
Molecular Weight: 459.7g/mol
| CAS No. | 331840-00-7 |
|---|---|
| Product Name | 1-Benzyl-8-bromo-7-(4-chlorobenzyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H16BrClN4O2 |
| Molecular Weight | 459.7g/mol |
| IUPAC Name | 1-benzyl-8-bromo-7-[(4-chlorophenyl)methyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H16BrClN4O2/c1-24-17-16(18(27)26(20(24)28)12-13-5-3-2-4-6-13)25(19(21)23-17)11-14-7-9-15(22)10-8-14/h2-10H,11-12H2,1H3 |
| Standard InChIKey | FFBQTLHNBOQSDH-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)Br)CC4=CC=C(C=C4)Cl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)Br)CC4=CC=C(C=C4)Cl |
| PubChem Compound | 985978 |
| Last Modified | Nov 11 2021 |
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